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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to its status as an obsolete fungicide, publicly available toxicological data for

etaconazole is limited. This guide summarizes the available information on etaconazole and

supplements it with data from structurally and mechanistically similar triazole fungicides to

provide a comprehensive preliminary assessment. Data not specific to etaconazole is clearly

indicated.

Executive Summary
Etaconazole is a triazole fungicide that functions by inhibiting the biosynthesis of ergosterol,

an essential component of fungal cell membranes.[1] This mode of action is common to all

azole antifungals.[2][3] Toxicological data for etaconazole is sparse; however, based on

available information and data from related compounds, it is classified as harmful if swallowed.

[4] The primary target organs for toxicity for the triazole class of fungicides are generally the

liver and kidneys.[3] This document provides a summary of available toxicological data,

experimental protocols for key toxicological studies, and visual representations of relevant

pathways and workflows.
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Property Value Reference

Chemical Name

1-[[2-(2,4-dichlorophenyl)-4-

ethyl-1,3-dioxolan-2-

yl]methyl]-1H-1,2,4-triazole

[1]

CAS Number 60207-93-4 [1]

Molecular Formula C14H15Cl2N3O2 [1]

Molecular Weight 328.2 g/mol [1]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Etaconazole, like other azole fungicides, inhibits the fungal cytochrome P450 enzyme

lanosterol 14α-demethylase.[1][2] This enzyme is critical for the conversion of lanosterol to

ergosterol, a vital component of the fungal cell membrane that regulates its fluidity and integrity.

[2][3] The inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of

toxic 14α-methylated sterols, ultimately disrupting fungal growth.[2]
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Mechanism of Etaconazole

Squalene LanosterolMultiple Steps Intermediate Sterols

Lanosterol 14α-demethylase
(CYP51) ErgosterolMultiple Steps Fungal Cell Membrane Integrity

Etaconazole Lanosterol 14α-demethylase
(CYP51)
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Start: Acclimate Animals

Dose single animal

Observe for 14 days
(mortality, clinical signs)

Animal Survived?

Increase Dose for Next Animal

Yes

Decrease Dose for Next Animal

No

Stopping Criteria Met?

No

Calculate LD50

Yes

Perform Necropsy
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Data Inputs

Risk Assessment Process

In Vitro Studies
(e.g., Ames Test, Cell-based assays)

Hazard Identification
(What are the adverse effects?)

In Vivo Animal Studies
(Acute, Chronic, Repro/Dev)

Dose-Response Assessment
(At what exposure levels do effects occur?)

(Q)SAR Modeling
(Structure-Activity Relationship)

Analog Data
(Related Compounds)

Risk Characterization
(What is the nature and magnitude of risk?)

Exposure Assessment
(What are the levels of human exposure?)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Etaconazole | C14H15Cl2N3O2 | CID 91673 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. centerforfoodsafety.org [centerforfoodsafety.org]

3. downloads.regulations.gov [downloads.regulations.gov]

4. Etaconazole (Ref: CGA 64251 ) [sitem.herts.ac.uk]

To cite this document: BenchChem. [Preliminary Toxicological Profile of Etaconazole: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b166602?utm_src=pdf-body-img
https://www.benchchem.com/product/b166602?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Etaconazole
https://www.centerforfoodsafety.org/files/cfs-tetraconazole-pid-comments--final-12-20-21_61606.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0061-0006/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1196.htm
https://www.benchchem.com/product/b166602#preliminary-studies-on-etaconazole-toxicology
https://www.benchchem.com/product/b166602#preliminary-studies-on-etaconazole-toxicology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b166602#preliminary-studies-on-etaconazole-
toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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